N-(3'-fluoro-4-biphenylyl)-1-(2-thienylcarbonyl)-3-piperidinecarboxamide

• IUPAC Name: N-[4-(3-fluorophenyl)phenyl]-1-(thiophene-2-carbonyl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H21FN2O2S/c24-19-6-1-4-17(14-19)16-8-10-20(11-9-16)25-22(27)18-5-2-12-26(15-18)23(28)21-7-3-13-29-21/h1,3-4,6-11,13-14,18H,2,5,12,15H2,(H,25,27)
• InChI Key: CXPVMFKKUKOFSN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CS2)C(=O)NC3=CC=C(C=C3)C4=CC(=CC=C4)F
• Molecular Formula: C23H21FN2O2S
• Molecular Weight: 408.5 g/mol

Description

N-(3'-fluoro-4-biphenylyl)-1-(2-thienylcarbonyl)-3-piperidinecarboxamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential therapeutic agent for the treatment of various types of cancer. This compound belongs to the class of drugs known as protein kinase inhibitors, which work by inhibiting the activity of specific enzymes that are involved in the growth and proliferation of cancer cells.

Mechanism of Action

The mechanism of action of N-(3'-fluoro-4-biphenylyl)-1-(2-thienylcarbonyl)-3-piperidinecarboxamide involves the inhibition of specific protein kinases that are involved in the signaling pathways that regulate cell growth, proliferation, and survival. By blocking the activity of these enzymes, this compound can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the inhibition of B-cell receptor signaling, the suppression of cytokine production, and the induction of apoptosis in cancer cells. Additionally, this compound has been shown to have immunomodulatory effects, which may enhance the anti-tumor immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3'-fluoro-4-biphenylyl)-1-(2-thienylcarbonyl)-3-piperidinecarboxamide is its potent and selective inhibition of specific protein kinases, which makes it an attractive candidate for the development of targeted cancer therapies. However, one of the limitations of this compound is its potential for off-target effects, which can lead to unwanted side effects and toxicity.

Future Directions

There are several potential future directions for the development of N-(3'-fluoro-4-biphenylyl)-1-(2-thienylcarbonyl)-3-piperidinecarboxamide as a therapeutic agent for the treatment of cancer. These include the evaluation of its efficacy in clinical trials, the optimization of its pharmacokinetic properties, and the identification of biomarkers that can predict response to treatment. Additionally, further studies are needed to better understand the mechanisms underlying the immunomodulatory effects of this compound, and to explore its potential for combination therapy with other anti-cancer agents.

Synthesis Methods

The synthesis of N-(3'-fluoro-4-biphenylyl)-1-(2-thienylcarbonyl)-3-piperidinecarboxamide involves a multi-step process that begins with the preparation of the starting materials, followed by the formation of the intermediate compounds, and finally the assembly of the final product. The key steps in the synthesis include the coupling of the biphenyl and thienyl fragments, the introduction of the piperidine ring, and the incorporation of the fluoro substituent.

Scientific Research Applications

N-(3'-fluoro-4-biphenylyl)-1-(2-thienylcarbonyl)-3-piperidinecarboxamide has been extensively studied in preclinical models of cancer, including both in vitro and in vivo studies. These studies have demonstrated that this compound is a potent inhibitor of several protein kinases that are known to be involved in the development and progression of cancer, including Bruton's tyrosine kinase (BTK), interleukin-2-inducible T-cell kinase (ITK), and Janus kinase 3 (JAK3).